Cas no 68539-12-8 (ANDROSTA-4,8-DIENE-3,17-DIONE)

• Product Name: ANDROSTA-4,8-DIENE-3,17-DIONE
• CAS No: 68539-12-8
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 3348025
• PubChem ID: 14132443
• Update Time: 2025-11-02

ANDROSTA-4,8-DIENE-3,17-DIONE Chemical and Physical Properties

Names and Identifiers

• ANDROSTA-4,8-DIENE-3,17-DIONE
• Androsta-4,8(9)-diene-3,17-dione
• Testosterone Impurity 4
• Androstenediol Impurity 3
• 68539-12-8
• (10S,13S,14S)-10,13-dimethyl-2,6,7,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• SCHEMBL9645110

• Inchi： 1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,15H,3-10H2,1-2H3/t15-,18-,19-/m0/s1
• InChI Key： ZPXXTTSREWNDFF-SNRMKQJTSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)C1=C([C@@]3([H])[C@@](CC1)(C)C(=O)CC3)CC2

Computed Properties

• Exact Mass: 284.177630004Da
• Monoisotopic Mass: 284.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Additional information on ANDROSTA-4,8-DIENE-3,17-DIONE

Comprehensive Guide to ANDROSTA-4,8-DIENE-3,17-DIONE (CAS No. 68539-12-8): Properties, Applications, and Market Insights

ANDROSTA-4,8-DIENE-3,17-DIONE (CAS No. 68539-12-8) is a steroidal compound that has garnered significant attention in the fields of pharmaceuticals, biochemistry, and performance enhancement. This compound, often referred to as a key intermediate in steroid synthesis, plays a crucial role in the development of various therapeutic agents. Its unique chemical structure and properties make it a subject of interest for researchers and industry professionals alike.

The molecular formula of ANDROSTA-4,8-DIENE-3,17-DIONE is C19H24O2, and it features a diene system at positions 4 and 8, along with ketone groups at positions 3 and 17. This configuration contributes to its reactivity and versatility in chemical transformations. The compound is typically a white to off-white crystalline powder, soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but insoluble in water.

One of the most prominent applications of ANDROSTA-4,8-DIENE-3,17-DIONE is its use as a precursor in the synthesis of anabolic-androgenic steroids (AAS). Researchers have explored its potential in developing compounds that may influence muscle growth, recovery, and performance. However, it's important to note that the use of such compounds is strictly regulated in sports and requires medical supervision.

In recent years, the demand for ANDROSTA-4,8-DIENE-3,17-DIONE has increased due to its potential applications in hormone replacement therapy (HRT) and metabolic research. The compound's ability to interact with androgen receptors makes it a valuable tool for studying hormonal pathways and developing targeted therapies for conditions like hypogonadism and muscle wasting diseases.

The pharmaceutical industry has shown growing interest in ANDROSTA-4,8-DIENE-3,17-DIONE as researchers investigate its potential anti-inflammatory and immunomodulatory properties. Some studies suggest that derivatives of this compound may have applications in treating autoimmune disorders and chronic inflammatory conditions, though more research is needed to confirm these effects.

From a market perspective, the global demand for ANDROSTA-4,8-DIENE-3,17-DIONE has been steadily increasing, particularly in North America and Europe where research into performance-enhancing compounds and hormonal therapies is most advanced. The compound is typically supplied by specialized chemical manufacturers and requires proper handling and storage to maintain its stability.

Quality control is paramount when working with ANDROSTA-4,8-DIENE-3,17-DIONE. Reputable suppliers provide certificates of analysis (CoA) that include information about purity, melting point, and other critical parameters. Researchers should always verify these specifications before using the compound in experimental work.

The synthesis of ANDROSTA-4,8-DIENE-3,17-DIONE typically involves multi-step organic reactions starting from cholesterol or other steroidal precursors. The process requires specialized knowledge of steroid chemistry and should only be performed by trained professionals in properly equipped laboratories.

Recent advancements in analytical techniques have improved the detection and characterization of ANDROSTA-4,8-DIENE-3,17-DIONE and its derivatives. Methods such as high-performance liquid chromatography (HPLC) and mass spectrometry are now routinely used to ensure product quality and purity in both research and industrial settings.

As research into ANDROSTA-4,8-DIENE-3,17-DIONE continues, scientists are exploring novel derivatives with potentially improved pharmacological profiles. These investigations may lead to the development of new therapeutic agents with enhanced specificity and reduced side effects compared to existing steroid-based medications.

The legal status of ANDROSTA-4,8-DIENE-3,17-DIONE varies by country and jurisdiction. While it's primarily used for research purposes, some regions have implemented regulations regarding its distribution and use. Researchers and manufacturers must stay informed about the latest regulatory developments in their respective locations.

Storage recommendations for ANDROSTA-4,8-DIENE-3,17-DIONE typically suggest keeping the compound in a cool, dry place away from direct sunlight. Proper containment is essential to prevent degradation and maintain the compound's chemical integrity over time.

In conclusion, ANDROSTA-4,8-DIENE-3,17-DIONE (CAS No. 68539-12-8) represents an important compound in steroid chemistry with diverse applications in pharmaceutical research and development. Its unique structural features and biological activity continue to make it a valuable tool for scientists exploring new therapeutic approaches in endocrinology and metabolic medicine.